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Compound of Interest

Compound Name: Titanium(IV) propoxide

Cat. No.: B8795742 Get Quote

Essential Safety and Handling Guide for
Titanium(IV) Propoxide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Titanium(IV) propoxide. Adherence to these protocols is essential for ensuring laboratory

safety and minimizing risks associated with this moisture-sensitive and flammable compound.

Hazard Summary & Key Properties
Titanium(IV) propoxide is a flammable liquid and vapor that can cause serious eye irritation

and may lead to drowsiness or dizziness.[1][2] It is also moisture-sensitive, reacting with water

and moist air to decompose, which can liberate isopropanol. This reactivity underscores the

importance of handling the compound in a dry, inert atmosphere. The material is incompatible

with strong oxidizing agents.[2]
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Property Value

Synonyms
Tetraisopropyl orthotitanate, Isopropyl titanate[3]

[4]

CAS Number 546-68-9[3]

Physical State Liquid[4]

Appearance Light yellow liquid[4]

Flash Point 46 °C (114.8 °F)[4]

Hazards
Flammable liquid and vapor, Causes serious

eye irritation[1][2][3]

Target Organs
Respiratory system, Central nervous system

(CNS)[2][3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling Titanium(IV) propoxide.

PPE Category Specification

Eye Protection

Chemical safety goggles or a face shield are

essential to protect against splashes and vapors

that can cause serious eye irritation.[5] Contact

lenses should not be worn.

Hand Protection
Neoprene or nitrile rubber gloves are

recommended.

Body Protection

A lab coat is required. For larger quantities or

increased risk of splashing, flame-retardant and

antistatic protective clothing should be worn.[5]

Respiratory

A NIOSH-certified organic vapor respirator

should be used if ventilation is inadequate or if

exposure limits are exceeded.[6]
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Operational Plan: Step-by-Step Handling Procedure
All handling of Titanium(IV) propoxide must be conducted in a well-ventilated area, preferably

within a chemical fume hood.[5] Eyewash stations and safety showers must be readily

accessible.[6][4]

Preparation:

Ensure the work area is clean, dry, and free of ignition sources such as open flames, hot

surfaces, and sparks.[1][3]

Use only non-sparking tools and explosion-proof equipment.[1][3]

Ground and bond all containers and receiving equipment to prevent static discharge.[1][6]

Handling:

Wear the appropriate PPE as detailed above.

Carefully open the container, being aware that pressure may have developed.[7]

Transfer the required amount of Titanium(IV) propoxide using appropriate laboratory

equipment.

Keep the container tightly closed when not in use to prevent exposure to moisture and air.

[1][6]

Post-Handling:

Thoroughly wash hands and any exposed skin after handling.[1]

Clean the work area and any equipment used.

Store Titanium(IV) propoxide in a tightly sealed container in a cool, dry, and well-

ventilated area away from incompatible materials.[4][8] The storage area should be

designated for flammable liquids.[4]
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Workflow for Handling Titanium(IV) Propoxide

Preparation
- Clear ignition sources

- Use non-sparking tools
- Ground equipment

Don Appropriate PPE
- Safety goggles/face shield

- Nitrile/neoprene gloves
- Lab coat/flame-retardant clothing

Ensure safety measures

Handling in Fume Hood
- Carefully open container

- Transfer chemical
- Keep container sealed

Ready for handling

Post-Handling
- Wash hands

- Clean work area
- Proper storage

After use

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of Titanium(IV) propoxide.

Disposal Plan
Proper disposal of Titanium(IV) propoxide waste is crucial to prevent environmental

contamination and ensure safety.

Waste Collection:
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Collect waste Titanium(IV) propoxide and any contaminated materials (e.g., absorbent

materials from a spill) in a suitable, labeled, and tightly sealed container.[5]

Storage of Waste:

Store the waste container in a designated, well-ventilated area for flammable waste, away

from incompatible materials.

Disposal:

Dispose of the chemical waste through an approved waste disposal plant.[2][9] Adhere to

all local, regional, and national hazardous waste regulations.[2]

Emergency Procedures: Spill and Exposure
In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Response:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation to

disperse flammable vapors.[5]

Eliminate Ignition Sources: Remove all sources of ignition from the spill area.[4]

Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or

earth.[4][5]

Collection: Using non-sparking tools, carefully collect the absorbed material and place it

into a suitable, labeled container for disposal.[5]

Decontamination: Clean the spill area thoroughly.[5]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]
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Skin Contact: Remove contaminated clothing and rinse the affected skin with plenty of

water and soap.[8] If irritation persists, seek medical attention.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[4]

Ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cupfuls of water or

milk. Seek immediate medical attention.[4]

Emergency Response for Titanium(IV) Propoxide Incidents

Spill Response First Aid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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